Cas no 104540-42-3 (2-Bromo-3-fluorobenzotrifluoride)

• Product Name: 2-Bromo-3-fluorobenzotrifluoride
• CAS No: 104540-42-3
• MF: C₇H₃BrF₄
• MW: 242.996335268021
• MDL: MFCD00061243
• CID: 91279
• PubChem ID: 87561167
• Update Time: 2025-05-28

2-Bromo-3-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-fluoro-3-(trifluoromethyl)benzene
• 2-Bromo-1-fluoro-3-(trifluoromethyl)benzene~2-Fluoro-6-(trifluoromethyl)bromobenzene
• 2-Bromo-3-fluorobenzotrifluoride
• C7H3BrF4
• 2-Bromo-3-fluoro-1-(trifluoromethyl)benzene
• 2-Bromo-α,α,α,3-tetrafluorotoluene
• 1-Bromo-2-fluoro-6-trifluoromethylbenzene
• 2-Bromo-1-fluoro-3-trifluoromethylbenzene
• 2-FLUORO-6-(TRIFLUOROMETHYL)BROMOBENZENE
• 1-BROMO-2-FLUORO-6-(TRIFLUOROMETHYL)BENZENE
• 2-Bromo-3-fluoro-1-(trifluoromethyl)benzene 2-Bromo-alpha,alpha,alpha,3-tetrafluorotoluene
• 2-Bromo-3-fluorobenzotrifluoride98%
• 2-Bromo-3-fluorobenzotrifluoride 98%
• 2-Bromo-3-fluorobenzotrifluoride, 97+%
• UERAGXKMOXUWPC-UHFFFAOYSA-N
• Benzene, 2-bromo-1-fluoro-3-(trifluoromethyl)-
• 2-BROMO-1-FLUORO-3-(TRIFLUOROMETHYL)-BENZENE
• PC1420T
• 2-bromo-3-fluorobenzo trifluoride
• STL556816
• BBL103007
• SBB099650
• 2-Bromo-1-fluoro-3-(trifluoromethyl)benzene #
• SCHEMBL1198277
• B3388
• CS-0059295
• AS-17256
• AKOS005258426
• AM62317
• BP-11098
• FT-0611415
• A800998
• 2-Bromo-alpha,alpha,alpha,3-tetrafluorotoluene
• SY049290
• DTXSID90333733
• MFCD00061243
• 2-bromo-1-fluoro-3-trifluoromethyl-benzene
• 104540-42-3
• 2-Bromo-3-fluorobenzotrifluoride, 96%
• 2-fluoro-6-trifluoromethyl-bromobenzene
• Benzene,2-bromo-1-fluoro-3-(trifluoromethyl)-
• DB-040549
• DTXCID00284823

• MDL： MFCD00061243
• Inchi： 1S/C7H3BrF4/c8-6-4(7(10,11)12)2-1-3-5(6)9/h1-3H
• InChI Key： UERAGXKMOXUWPC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 241.93500
• Monoisotopic Mass: 241.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.741 g/mL at 25 °C(lit.)
• Boiling Point: 167-168 °C(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.47(lit.)
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.60700
• Solubility: Not determined

2-Bromo-3-fluorobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Bromo-3-fluorobenzotrifluoride

Research Briefing on 2-Bromo-3-fluorobenzotrifluoride (CAS: 104540-42-3) in Chemical Biology and Pharmaceutical Applications

2-Bromo-3-fluorobenzotrifluoride (CAS: 104540-42-3) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo and fluoro substituents on a benzotrifluoride scaffold, serves as a key intermediate in the synthesis of bioactive molecules, including agrochemicals, pharmaceuticals, and advanced materials. The unique electronic and steric properties imparted by the trifluoromethyl group and halogen atoms make it a valuable building block for drug discovery and material science.

Recent studies have highlighted the role of 2-Bromo-3-fluorobenzotrifluoride in the development of novel kinase inhibitors and GPCR-targeting compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective BTK (Bruton's tyrosine kinase) inhibitors, which are pivotal in treating autoimmune diseases and certain cancers. The compound's ability to undergo efficient cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its applicability in medicinal chemistry.

In addition to its pharmaceutical relevance, 2-Bromo-3-fluorobenzotrifluoride has been employed in the design of liquid crystals and organic electronic materials. A recent report in Advanced Materials (2024) showcased its incorporation into fluorinated polymers, yielding materials with exceptional thermal stability and optoelectronic properties. These advancements underscore the compound's dual utility in both life sciences and material engineering.

From a synthetic perspective, researchers have optimized the preparation of 2-Bromo-3-fluorobenzotrifluoride via regioselective halogenation of benzotrifluoride derivatives. A 2023 Organic Process Research & Development article detailed a scalable, cost-effective method using catalytic fluorination and bromination, achieving >90% yield with minimal byproducts. This progress addresses previous challenges in large-scale production, facilitating broader industrial adoption.

Ongoing investigations are exploring the compound's potential in radiopharmaceuticals, leveraging the bromine atom for isotopic substitution (e.g., ⁷⁶Br for PET imaging). Preliminary data presented at the 2024 ACS National Meeting revealed promising tumor-targeting capabilities when incorporated into prostate-specific membrane antigen (PSMA) ligands. Such developments position 2-Bromo-3-fluorobenzotrifluoride as a multifaceted tool in precision medicine.

In conclusion, 2-Bromo-3-fluorobenzotrifluoride (CAS: 104540-42-3) continues to emerge as a critical scaffold in interdisciplinary research. Its synthetic accessibility, coupled with diverse functionalization pathways, ensures sustained relevance in drug discovery, materials science, and diagnostic applications. Future research directions may focus on expanding its utility in covalent drug design and sustainable synthetic methodologies.